Cas no 2228173-80-4 (ethyl 1-methyl-4-2-(methylamino)propan-2-yl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 1-methyl-4-2-(methylamino)propan-2-yl-1H-pyrazole-3-carboxylate
• CAS No: 2228173-80-4
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6233419
• PubChem ID: 165835112
• Update Time: 2025-10-31

ethyl 1-methyl-4-2-(methylamino)propan-2-yl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-methyl-4-2-(methylamino)propan-2-yl-1H-pyrazole-3-carboxylate
• EN300-1778433
• 2228173-80-4
• ethyl 1-methyl-4-[2-(methylamino)propan-2-yl]-1H-pyrazole-3-carboxylate

• Inchi： 1S/C11H19N3O2/c1-6-16-10(15)9-8(7-14(5)13-9)11(2,3)12-4/h7,12H,6H2,1-5H3
• InChI Key： PDOYVRALNUHHRT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CN(C)N=1)C(C)(C)NC)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.2Ų

Additional information on ethyl 1-methyl-4-2-(methylamino)propan-2-yl-1H-pyrazole-3-carboxylate

Research Brief on Ethyl 1-methyl-4-2-(methylamino)propan-2-yl-1H-pyrazole-3-carboxylate (CAS: 2228173-80-4)

Ethyl 1-methyl-4-2-(methylamino)propan-2-yl-1H-pyrazole-3-carboxylate (CAS: 2228173-80-4) is a pyrazole-based compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. The presence of both ester and methylamino functional groups in its structure suggests its versatility as a scaffold for designing bioactive molecules. Recent studies have explored its pharmacological properties, synthesis pathways, and potential therapeutic applications.

The synthesis of ethyl 1-methyl-4-2-(methylamino)propan-2-yl-1H-pyrazole-3-carboxylate involves multi-step organic reactions, including condensation and cyclization processes. Researchers have optimized these synthetic routes to improve yield and purity, making the compound more accessible for further studies. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC have been employed to confirm its structural integrity and purity. These advancements in synthesis and characterization have facilitated its use in various biological assays.

In terms of biological activity, preliminary studies indicate that ethyl 1-methyl-4-2-(methylamino)propan-2-yl-1H-pyrazole-3-carboxylate exhibits moderate inhibitory effects on certain enzymatic targets. For instance, it has shown promise as a potential modulator of kinases and GPCRs, which are critical in numerous disease pathways. Molecular docking studies have provided insights into its binding interactions with these targets, suggesting that further structural modifications could enhance its potency and selectivity. These findings underscore its potential as a lead compound for developing novel therapeutics.

Despite these promising results, challenges remain in translating ethyl 1-methyl-4-2-(methylamino)propan-2-yl-1H-pyrazole-3-carboxylate into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through comprehensive preclinical studies. Recent research has begun to explore these aspects, with some studies focusing on its pharmacokinetic properties and safety assessments. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound's development.

In conclusion, ethyl 1-methyl-4-2-(methylamino)propan-2-yl-1H-pyrazole-3-carboxylate (CAS: 2228173-80-4) represents a promising candidate in the realm of medicinal chemistry. Its unique structural attributes and preliminary biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological profile and exploring its therapeutic potential in disease models. The continued investigation of this compound could pave the way for innovative treatments in various medical fields.